4-benzyl-3-ethyl-1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-[(1-ethylpyrazol-4-yl)methyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C20H28N4O/c1-3-19-16-22(13-18-12-21-23(4-2)14-18)11-10-20(25)24(19)15-17-8-6-5-7-9-17/h5-9,12,14,19H,3-4,10-11,13,15-16H2,1-2H3
• InChI Key: FSBOSBYWLLJGKC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)CC3=CN(N=C3)CC
• Molecular Formula: C20H28N4O
• Molecular Weight: 340.5 g/mol

Description

The compound “4-benzyl-3-ethyl-1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1,4-diazepan-5-one” is also known as BLU-667 or Pralsetinib. It’s a heterocyclic compound with a complex structure that includes a benzyl group, an ethyl group, a pyrazolyl group, and a diazepanone ring.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple rings and functional groups. It contains a benzyl group, an ethyl group, a pyrazolyl group, and a diazepanone ring. The exact structure can be determined using techniques such as NMR spectroscopy.